Cas no 1823338-68-6 (Methyl 4-ethoxythiophene-3-carboxylate)

• Product Name: Methyl 4-ethoxythiophene-3-carboxylate
• CAS No: 1823338-68-6
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 4727879
• Update Time: 2025-06-23

Methyl 4-ethoxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethoxythiophene-3-carboxylate
• AX8260275

• Inchi： 1S/C8H10O3S/c1-3-11-7-5-12-4-6(7)8(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： ZOMLMJBABQGNED-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 63.8

Additional information on Methyl 4-ethoxythiophene-3-carboxylate

Methyl 4-ethoxythiophene-3-carboxylate (CAS No. 1823338-68-6): An Overview

Methyl 4-ethoxythiophene-3-carboxylate (CAS No. 1823338-68-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a thiophene ring with an ethoxy and carboxylate functional group. The combination of these functionalities imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of Methyl 4-ethoxythiophene-3-carboxylate can be represented as C₁₀H₁₂O₃S. The thiophene ring, a five-membered heterocyclic compound, is known for its aromaticity and stability, which are crucial for its reactivity and biological activity. The ethoxy group (OCH₂CH₃) and the carboxylate group (COOCH₃) further enhance the compound's solubility and reactivity, making it suitable for a wide range of synthetic transformations.

In recent years, Methyl 4-ethoxythiophene-3-carboxylate has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of biologically active compounds. For instance, thiophene derivatives have been shown to exhibit potent anti-inflammatory, antiviral, and anticancer properties. The presence of the ethoxy and carboxylate groups in Methyl 4-ethoxythiophene-3-carboxylate can be leveraged to fine-tune the pharmacological profile of these derivatives, optimizing their efficacy and selectivity.

Recent research has also highlighted the role of Methyl 4-ethoxythiophene-3-carboxylate in the development of novel materials. Thiophene-based compounds are known for their excellent electronic properties, making them suitable for use in organic electronics and photovoltaic devices. The ethoxy and carboxylate groups can be used to modify the electronic properties of these materials, enhancing their performance in various applications. For example, a study published in the Journal of Materials Chemistry C demonstrated that Methyl 4-ethoxythiophene-3-carboxylate-derived polymers exhibited high charge carrier mobility and excellent photostability.

The synthesis of Methyl 4-ethoxythiophene-3-carboxylate typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the condensation of 4-bromoethoxythiophene with methyl acrylate followed by palladium-catalyzed coupling reactions. This approach allows for precise control over the formation of the desired product, minimizing side reactions and impurities. The purity and quality of Methyl 4-ethoxythiophene-3-carboxylate are critical for its use in both research and industrial applications.

In addition to its synthetic utility, Methyl 4-ethoxythiophene-3-carboxylate has been explored for its potential as a ligand in coordination chemistry. Thiophene derivatives are known to form stable complexes with various metal ions, which can be utilized in catalysis, sensing, and other advanced applications. A study published in Inorganic Chemistry reported that complexes formed with Methyl 4-ethoxythiophene-3-carboxylate exhibited enhanced catalytic activity in asymmetric synthesis reactions, demonstrating the compound's versatility as a ligand.

The safety profile of Methyl 4-ethoxythiophene-3-carboxylate is another important aspect to consider. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Methyl 4-ethoxythiophene-3-carboxylate (CAS No. 1823338-68-6) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique chemical structure makes it an attractive candidate for the development of new pharmaceuticals, advanced materials, and coordination complexes. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.